Cas no 66657-42-9 (2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride)

2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis and pharmaceutical applications. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized compounds. The tetrahydroquinoline scaffold provides a rigid framework, enhancing selectivity in medicinal chemistry and agrochemical research. This compound is particularly useful in the development of bioactive molecules due to its compatibility with nucleophilic substitution reactions. High purity and stability under controlled conditions ensure reliable performance in synthetic workflows. Its structural features make it a preferred choice for researchers seeking to modify sulfonamide-based pharmacophores.

2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride structure

66657-42-9 structure

Product Name:2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride

CAS No:66657-42-9

MF:C₉H₈ClNO₃S

MW:245.682720184326

MDL:MFCD06655638

CID:837978

PubChem ID:4962209

Update Time:2025-06-07

2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride
- 2-oxo-1,2,3,4-tetrahydro-6-quinolinesulfonyl chloride(SALTDATA: FREE)
- 1,2,3,4-tetrahydro-2-oxo-6-Quinolinesulfonyl chloride
- 2-OXO-1,2,3,4-TETRAHYDRO-QUINOLINE-6-SULFONYL CHLORIDE
- 2-oxo-1,2,3,4-tetrahydroquinolin-6-ylsulphonyl chloride
- 6-(chlorosulfonyl)-1,3,4-trihydroquinolin-2-one
- 6-chlorosulfonyl-2-oxo-1,2,3,4-tetrahydroquinoline
- AC1NLQA9
- PubChem5681
- SBB011873
- BB 0256749
- FT-0678004
- MFCD06655638
- EN300-13073
- SCHEMBL2586707
- 2-Oxo-1,2,3,4-tetrahydro-6-quinolinesulfonylchloride
- 2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonylchloride
- 2-oxo-1,2,3,4-tetrahydro-6-quinolinesulfonyl chloride
- F2184-0199
- 6-Quinolinesulfonoyl chloride, 1,2,3,4-tetrahydro-2-oxo-
- AKOS000200829
- BS-13991
- 66657-42-9
- DTXSID20407032
- 2-oxo-3,4-dihydro-1H-quinoline-6-sulfonyl chloride
- 2-oxo-1,2,3,4-tetrahydro-quinoline-6-sulfonyl chloride, AldrichCPR
- 6-Quinolinesulfonyl chloride, 1,2,3,4-tetrahydro-2-oxo-
- CS-WAA0239
- DB-073783
- MDL： MFCD06655638
- Inchi： 1S/C9H8ClNO3S/c10-15(13,14)7-2-3-8-6(5-7)1-4-9(12)11-8/h2-3,5H,1,4H2,(H,11,12)
- InChI Key： ICRHXBNAKSHNRD-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=C(C=1)CCC(N2)=O)(=O)=O

Computed Properties

Exact Mass: 244.99144
Monoisotopic Mass: 244.9913420g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 71.6Å²

Experimental Properties

Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 209-212 ºC (dec.)
Boiling Point: 455.8°C at 760 mmHg
Flash Point: 229.5°C
Refractive Index: 1.592
Solubility: Slightly soluble (1.6 g/l) (25 º C),
PSA: 63.24

2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride Security Information

HazardClass：IRRITANT

2-Oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES0307-1 G	2-oxo-1,2,3,4-tetrahydroquinoline-6-sulfonyl chloride	66657-42-9	95%	1g	¥ 2,079.00	2021-05-07
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